Cas no 2680763-02-2 (benzyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate
• CAS No: 2680763-02-2
• MF: C₁₂H₉ClIN₃O₂
• MW: 389.576233625412
• CID: 5624485
• PubChem ID: 165932246
• Update Time: 2023-09-08

benzyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302561
• benzyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate
• 2680763-02-2

• Inchi： 1S/C12H9ClIN3O2/c13-11-15-6-9(14)10(16-11)17-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16,17,18)
• InChI Key： KCLPXTIMBQAKBX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N=C1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 388.94280g/mol
• Monoisotopic Mass: 388.94280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.1Ų